Cas no 57370-16-8 (3-tert-butyl-5-chloro-1,2,4-thiadiazole)

• Product Name: 3-tert-butyl-5-chloro-1,2,4-thiadiazole
• CAS No: 57370-16-8
• MF: C₆H₉ClN₂S
• MW: 176.667058706284
• MDL: MFCD21185952
• CID: 2106303
• PubChem ID: 13193083
• Update Time: 2025-04-21

3-tert-butyl-5-chloro-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-5-chloro-1,2,4-thiadiazole
• CS-0263464
• G22986
• 3-(tert-butyl)-5-chloro-1,2,4-thiadiazole
• HCA37016
• SCHEMBL2683239
• AKOS014601841
• 57370-16-8
• DA-20387
• EN300-87256
• UYKIHTIBSFJBND-UHFFFAOYSA-N

• MDL： MFCD21185952
• Inchi： 1S/C6H9ClN2S/c1-6(2,3)4-8-5(7)10-9-4/h1-3H3
• InChI Key： UYKIHTIBSFJBND-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(C)(C)C)=NS1

Computed Properties

• Exact Mass: 176.0174972Da
• Monoisotopic Mass: 176.0174972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides